Cas no 29114-51-0 (4-(3-methoxyphenyl)butan-2-one)

4-(3-methoxyphenyl)butan-2-one structure
29114-51-0 structure
Product Name:4-(3-methoxyphenyl)butan-2-one
CAS No:29114-51-0
MF:C11H14O2
MW:178.227663516998
CID:1438736
PubChem ID:11423902
Update Time:2025-04-20

4-(3-methoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-(3-methoxyphenyl)-
    • 1-(3-methoxyphenyl)-butane-3-one
    • 4-(3-methoxyphenyl)butan-2-one
    • 29114-51-0
    • SCHEMBL268552
    • 4-(3-Methoxyphenyl)-2-butanone
    • GKSSPQLFNAMWSE-UHFFFAOYSA-N
    • G28786
    • EN300-134741
    • 1-(3-methoxyphenyl)butane-3-one
    • 1-(3-methoxyphenyl)- butane-3-one
    • Inchi: 1S/C11H14O2/c1-9(12)6-7-10-4-3-5-11(8-10)13-2/h3-5,8H,6-7H2,1-2H3
    • InChI Key: GKSSPQLFNAMWSE-UHFFFAOYSA-N
    • SMILES: COC1C=C(CCC(=O)C)C=CC=1

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

4-(3-methoxyphenyl)butan-2-one Pricemore >>

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